1H-isochromene

• IUPAC Name: 1H-isochromene
• InChI: InChI=1S/C9H8O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-6H,7H2
• InChI Key: MFJCPDOGFAYSTF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C=CO1
• Molecular Formula: C9H8O
• DSSTOX Substance ID: DTXSID50429540
• Molecular Weight: 132.16 g/mol
• CAS RN: 253-35-0

Description

1H-Isochromene is a chemical compound with the molecular formula C9H8O. It is a core structure of many biologically active molecules possessing important pharmaceutical activities.

Synthesis Analysis

1H-Isochromene can be synthesized through various methods. One such method involves the AgBF4-catalyzed self-reaction of ortho-alkynylarylaldehydes to give isochromene intermediates. Another method involves a 6-endo-cyclization approach from in situ generated ortho-ynamidyl het(aryl) aldehyde derivatives.

Molecular Structure Analysis

The molecular structure of 1H-Isochromene consists of a benzene ring fused to an oxygen-containing pyran ring. The molecular formula is C9H8O, with an average mass of 132.159 Da and a monoisotopic mass of 132.057510 Da.

Chemical Reactions Analysis

1H-Isochromene can undergo various chemical reactions. For instance, 4-(1H-Isochromen-1-yl)isoquinoline derivatives were synthesized in high yields via the AgBF4-catalyzed self-reaction of ortho-alkynylarylaldehydes to give isochromene intermediates.

Physical And Chemical Properties Analysis

1H-Isochromene has a molecular formula of C9H8O, an average mass of 132.159 Da, and a monoisotopic mass of 132.057510 Da.

Scientific Research Applications

Synthesis Techniques

• One-Pot Synthesis : 1H-isochromenes have been synthesized in a one-pot process combining Brønsted acid with silver catalysis, using 2-alkynyl-benzaldehydes and ketones. This method yields isochromenes, important in bioactive and natural compounds, in medium to excellent yields with diastereomeric ratios up to 9:1 (Bröhl et al., 2016).
• Silver-Catalyzed Domino Reactions : Silver triflate catalysis has been used in domino hydroarylation/cycloisomerization reactions, producing aryl-functionalized 1H-isochromenes from ortho-alkynylbenzaldehydes (Mariaule et al., 2014).
• Intramolecular Cyclization : 1H-isochromenes have been obtained through silver-catalyzed intramolecular cyclization of o-(1-alkynyl)benzamides, demonstrating a regiocontrolled addition of the carbonyl group of the amide moiety towards an alkyne (Liu et al., 2009).

Antitumor Applications

• Synthesis of Antitumor Agents : 1H-benzo[g]isochromene derivatives have been synthesized as novel antitumor agents. The key step involves forming cyclic alkenyl ether, a significant framework in isochromene natural products, with a Pd(II) catalyst (Mondal et al., 2003).

Applications in Organic Chemistry

• Hydrobromination and Oxy-Isomerization : Hydrobromination of (o-arylethynyl)benzyl alcohols to yield brominated aryl ketones involves the formation of 1H-isochromene, demonstrating a 6-endo-dig cyclization (Kuan & Hou, 2021).
• One-Pot Synthesis Techniques : Isochromenes and 1,2-dihydroisoquinolines have been synthesized in a one-pot process involving a sequential isocyanide-based multicomponent/Wittig reaction (Wang et al., 2016).

Other Applications

• Chiral Silver Phosphate Catalysis : Chiral silver phosphate catalysis has been used to transform ortho-alkynylaryl ketones into 1H-isochromene derivatives through an intramolecular-cyclization/enantioselective-reduction sequence, offering a method for asymmetric synthesis (Terada et al., 2014).
• Indium(III)-Catalyzed Cycloisomerization : 1H-Isochromenes and 1,2-dihydroisoquinolines have been synthesized by indium(III)-catalyzed intramolecular hydrofunctionalization, offering a versatile approach for functionalized derivatives (Sarandeses et al., 2022).

Mechanism of Action

While the exact mechanism of action of 1H-Isochromene is not specified in the retrieved papers, it is known that the 1H-Isochromene skeleton is the core structure of many biologically active molecules.